Cas no 466635-66-5 (1,3-Benzenediol, 2-ethynyl- (9CI))
466635-66-5 structure
Product Name:1,3-Benzenediol, 2-ethynyl- (9CI)
CAS No:466635-66-5
MF:C8H6O2
MW:134.13204240799
CID:1016989
PubChem ID:45079202
Update Time:2025-04-20
1,3-Benzenediol, 2-ethynyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 2-ethynyl- (9CI)
- DB-278849
- 466635-66-5
- 1,3-BENZENEDIOL, 2-ETHYNYL-
- SCHEMBL18429861
-
- Inchi: 1S/C8H6O2/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5,9-10H
- InChI Key: VXAREKOIINMFAF-UHFFFAOYSA-N
- SMILES: OC1C=CC=C(C=1C#C)O
Computed Properties
- Exact Mass: 134.036779430g/mol
- Monoisotopic Mass: 134.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
1,3-Benzenediol, 2-ethynyl- (9CI) Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
466635-66-5 (1,3-Benzenediol, 2-ethynyl- (9CI)) Related Products
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